Cas no 57756-37-3 (7-Chloro-2,3,4,5-tetrahydro-1H-benzoE1,4diazepine)

• Product Name: 7-Chloro-2,3,4,5-tetrahydro-1H-benzoE1,4diazepine
• CAS No: 57756-37-3
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• MDL: MFCD07369930
• CID: 947501
• PubChem ID: 21853965
• Update Time: 2025-05-24

7-Chloro-2,3,4,5-tetrahydro-1H-benzoE1,4diazepine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine
• 7-chloro-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine
• 7-Chloro-2,3,4,5-tetrahydro-1H
• 7-chloro-3,4-dihydro-1H-1,4-benzodiazepine
• SY064268
• SCHEMBL3136478
• MFCD07369930
• A8222
• 57756-37-3
• AS-37263
• CS-0107193
• DTXSID40618820
• AKOS006287258
• UZKODBURRKASTJ-UHFFFAOYSA-N
• Q-102430
• DB-012606
• 7-Chloro-2,3,4,5-tetrahydro-1H-benzoE1,4diazepine

• MDL： MFCD07369930
• Inchi： 1S/C9H11ClN2/c10-8-1-2-9-7(5-8)6-11-3-4-12-9/h1-2,5,11-12H,3-4,6H2
• InChI Key： UZKODBURRKASTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CNCCN2

Computed Properties

• Exact Mass: 182.06100
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06000
• LogP: 2.32190

7-Chloro-2,3,4,5-tetrahydro-1H-benzoE1,4diazepine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 7-Chloro-2,3,4,5-tetrahydro-1H-benzoE1,4diazepine

7-Chloro-2,3,4,5-Tetrahydro-1H-Benzo[e][1,4]Diazepine (CAS No. 57756-37-3)

The compound 7-Chloro-2,3,4,5-Tetrahydro-1H-Benzo[e][1,4]Diazepine (CAS No. 57756-37-3) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of diazepines, which are seven-membered ring structures containing two nitrogen atoms. The presence of the chlorine substituent at the 7th position adds unique electronic and structural properties to the molecule, making it a subject of interest in both academic and industrial research.

Benzo[e][1,4]diazepine is a fused bicyclic system consisting of a benzene ring fused with a [1,4]diazepine ring. The tetrahydro derivative indicates that four of the double bonds in the diazepine ring are saturated, resulting in a partially hydrogenated structure. This structural feature enhances the compound's stability and bioavailability, making it suitable for use in drug design and development.

Recent studies have highlighted the potential of 7-Chloro-2,3,4,5-Tetrahydro-1H-Benzo[e][1,4]Diazepine as a precursor for synthesizing bioactive molecules with anti-inflammatory and analgesic properties. Researchers have explored its ability to modulate various cellular pathways involved in pain perception and inflammation. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibition of cyclooxygenase (COX) enzymes, which are key players in inflammatory processes.

In addition to its pharmacological applications, CAS No. 57756-37-3 has also been investigated for its role in materials science. The compound's unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. A 2022 study in *Advanced Materials* reported that thin films of this compound exhibit favorable charge transport characteristics, suggesting its potential application in flexible electronics.

The synthesis of 7-Chloro-2,3,4,5-Tetrahydro-1H-Benzo[e][1,4]Diazepine involves a multi-step process that typically begins with the preparation of an appropriate benzene derivative followed by cyclization reactions to form the diazepine ring system. The introduction of the chlorine substituent is achieved through electrophilic aromatic substitution or other halogenation techniques depending on the specific synthetic pathway employed.

From an analytical standpoint, CAS No. 57756-37-3 can be characterized using various spectroscopic techniques such as UV-vis spectroscopy for studying its electronic transitions or NMR spectroscopy for determining its molecular structure and purity. Mass spectrometry is also commonly used to confirm the molecular weight and structural integrity of the compound.

In terms of safety and handling considerations, while Benzo[e][1,4]diazepine derivatives are generally stable under normal conditions, they should be stored away from light and moisture to prevent degradation. Proper ventilation should be ensured during synthesis or handling to avoid exposure to volatile compounds.

Looking ahead, ongoing research into CAS No. 57756-37-3 is expected to uncover new applications in drug discovery and materials science. Its versatile structure and tunable properties make it an invaluable tool for scientists seeking innovative solutions across multiple disciplines.